Cas no 721401-53-2 (Decarbonyl Rivaroxaban)

Decarbonyl Rivaroxaban structure
Product Name:Decarbonyl Rivaroxaban
CAS No:721401-53-2
Molecular Formula:C18H20ClN3O4S
Molecular Weight:409.887102127075
MDL:MFCD26227280
CID:2085656
PubChem ID:10001574
Decarbonyl Rivaroxaban Properties
Names and Identifiers
-
- Decarbonyl Rivaroxaban
- (R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide
- 5-Chloro-N-((2R)-2-hydroxy-3-{[4-(3-oxo-4-morpholinyl)phenyl]amino}-propyl)-2-thiophenecarboxamide
- 5-chloro-N-[(2R)-2-hydroxy-3-{[4-(3-oxomorpholin-4-yl)phenyl]amino}propyl]thiophene-2-carboxamide
- 5-chlorothiophene-2-carboxylic acid {(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]-propyl}amide
- 5-chlorothiophene-2-carboxylic acid-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]-propyl}amide
- OKMRQXXUAFSBCM-CQSZACIVSA-N
- 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxomorpholin-4-yl)phenyl]amino]propyl]thiophene-2-carboxamide
- 5-chlorothiophen-2-carboxylic acid-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]propyl}amide
- 5-Chloro-N-((2R)-2-hydroxy-3-{[4-(3-oxo-4-morpholinyl)-phenyl]amino}propyl)-2-thiophenecarboxamide
- N-{(R)-2-hydroxy-3-[4-(3-oxo
- Rivaroxaban Descarbonyl Impurity
- N-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]propyl}-5-chlorothiophene-2-carboxamide
- N-{(R)-2-Hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]propyl}-5-chloro-thiophene-2-carboxamide
- Decarbonyl Rivaroxaban; Rivaroxa
- 5-chloro-N-[(2R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]thiophene-2-carboxamide
- 5-Chloro-N-((2R)-2-hydr
- 5-Chloro-N-[(2R)-2-hydroxy-3-{[4-(3-oxo-4-morpholinyl)phenyl]amino}propyl]-2-thiophenecarboxamide
- 5-Chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophenecarboxamide
- PY38UZ4F3D
- 2-ThiophenecarboxaMide, 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]-
- 5-Chloro-thiophene-2-carboxylic acid {(R)-2-hydroxy-3-[4-(3-oxo-morpholin-4-yl)-phenylamino]-propyl}-amide
- SCHEMBL2233431
- AKOS030632906
- MFCD26227280
- C76299
- N-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)-phenylamino]propyl}-5-chlorothiophene-2-carboxamide
- C18H20ClN3O4S
- 721401-53-2
- Rivaroxaban Impurity G
- 5-Chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophencarboxamide; 5-Chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophenecarboxamide
- BS-17471
- N-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl) phenylamino]propyl}-5-chlorothiophene-2-carboxamide
- WDB40153
-
- MDL: MFCD26227280
- InChIKey: OKMRQXXUAFSBCM-CQSZACIVSA-N
- Inchi: 1S/C18H20ClN3O4S/c19-16-6-5-15(27-16)18(25)21-10-14(23)9-20-12-1-3-13(4-2-12)22-7-8-26-11-17(22)24/h1-6,14,20,23H,7-11H2,(H,21,25)/t14-/m1/s1
- SMILES: ClC1=CC=C(C(N([H])C[C@@H](CN([H])C2C=CC(=CC=2)N2C(COCC2)=O)O)=O)S1
Computed Properties
- Exact Mass: 409.08600
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 7
- Monoisotopic Mass: 409.086305g/mol
- Heavy Atom Count: 27
- Complexity: 519
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 119
- Molecular Weight: 409.9g/mol
Experimental Properties
- LogP: 2.49640
- PSA: 119.14000
Decarbonyl Rivaroxaban Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00FHD7-5mg |
2-ThiophenecarboxaMide, 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]- |
721401-53-2 | 97% | 5mg |
$47.00 | 2024-04-21 | |
A2B Chem LLC | AH21547-5mg |
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide |
721401-53-2 | 97% | 5mg |
$42.00 | ||
Aaron | AR00FHLJ-5mg |
2-ThiophenecarboxaMide, 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]- |
721401-53-2 | 97% | 5mg |
$41.00 | 2025-01-24 | |
Alichem | A169006021-10mg |
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide |
721401-53-2 | 97% | 10mg |
$162.00 | 2023-09-01 | |
Ambeed | A317252-50mg |
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide |
721401-53-2 | 97% | 50mg |
$200.00 | 2022-04-01 | |
Chemenu | CM254743-50mg |
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide |
721401-53-2 | 97% | 50mg |
$421 | 2021-08-04 | |
Crysdot LLC | CD11067302-25mg |
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide |
721401-53-2 | 97% | 25mg |
$297 | 2024-07-19 | |
eNovation Chemicals LLC | D754940-10mg |
2-ThiophenecarboxaMide, 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]- |
721401-53-2 | 97% | 10mg |
$170 | 2022-04-13 | |
TRC | D213250-1mg |
Decarbonyl Rivaroxaban |
721401-53-2 | 1mg |
$121.00 | 2023-05-18 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD683216-50mg |
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide |
721401-53-2 | 97% | 50mg |
¥881.0 | 2023-09-02 |
Decarbonyl Rivaroxaban Suppliers
HU BEI YANG XIN YI YAO Technology Co., Ltd.
(CAS:721401-53-2)
MR./MRS.:XIONG LEI
Phone:13092795037
Email:3003473323@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:721401-53-2)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
Decarbonyl Rivaroxaban Related Literature
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Yeru Liang,Sihong Lu,Dingcai Wu,Bin Sun,Fei Xu,Ruowen Fu J. Mater. Chem. A, 2013,1, 3061-3067
-
Mannarsamy Maruthupandi,Ganesan Prabusankar RSC Adv., 2020,10, 28950-28957
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Qi Xiao,Wei-Wei Haoyang,Tao Lin,Zhan-Ting Li,Dan-Wei Zhang,Jun-Li Hou Chem. Commun., 2021,57, 863-866
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Jingqiu Li,T. S. Andy Hor Dalton Trans., 2008, 6619-6623
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Cheng-Bing Ma,Chang-Neng Chen,Qiu-Tian Liu CrystEngComm, 2005,7, 650-655
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Misa Nishino,Takumi Kodama,Kazuya Yamamura,Yuji Ohkubo RSC Adv., 2023,13, 25895-25903
-
Junji Ichikawa,Ryo Nadano,Naotaka Ito Chem. Commun., 2006, 4425-4427
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:721401-53-2)Decarbonyl Rivaroxaban

Purity:99%
Quantity:100mg
Price($):266.0